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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid-d3

Cat. No.: B15557744

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 3-
Methoxybenzeneboronic acid-d3, a deuterated analog of 3-Methoxybenzeneboronic acid.

While specific experimental data for the deuterated form is limited, this guide leverages data

from its non-deuterated counterpart as a close proxy, a common practice in the field. The

primary focus is on providing a comprehensive resource for the effective utilization of this

compound in research and development, particularly in synthetic chemistry and analytical

applications.

Core Physicochemical Properties
The defining characteristic of 3-Methoxybenzeneboronic acid-d3 is the substitution of three

hydrogen atoms with deuterium on the methoxy group. This isotopic labeling primarily affects

the molecular weight, making it a valuable tool as an internal standard in quantitative mass

spectrometry-based assays. Other physicochemical properties are expected to be very similar

to the non-deuterated form.
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The following table summarizes the known physicochemical properties of 3-

Methoxybenzeneboronic acid. The molecular weight for the deuterated (d3) analog is also

provided.

Property Value Source

Chemical Formula C₇H₆D₃BO₃ [1][2]

Molecular Weight (d3) 154.98 g/mol [1]

Molecular Weight (non-

deuterated)
151.96 g/mol [3]

Appearance
White to light beige crystalline

powder
[4]

Melting Point 160-163 °C (literature) [5]

Boiling Point (Predicted) 318.6 ± 44.0 °C [4]

pKa (Predicted) 8.10 ± 0.10 [4]

Solubility
Slightly soluble in DMSO and

Methanol
[4]

CAS Number (d3) 2241867-05-8 [1][2]

CAS Number (non-deuterated) 10365-98-7 [3][6]

Note: Except for the molecular weight and chemical formula, the properties listed are for the

non-deuterated 3-Methoxybenzeneboronic acid and are presented as a close approximation for

the d3 analog.

Experimental Protocols
3-Methoxybenzeneboronic acid and its deuterated analog are versatile reagents in organic

synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-

Miyaura coupling.
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Representative Experimental Protocol: Suzuki-Miyaura
Cross-Coupling Reaction
This protocol outlines a general procedure for the Suzuki-Miyaura coupling of an aryl halide

with 3-Methoxybenzeneboronic acid-d3 to form a biaryl product.

Materials:

Aryl halide (1.0 equiv)

3-Methoxybenzeneboronic acid-d3 (1.2 equiv)

Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)

Base (e.g., K₂CO₃, 2.0 equiv)

Solvent (e.g., a mixture of toluene and water)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware and stirring equipment

Procedure:

To a round-bottom flask, add the aryl halide, 3-Methoxybenzeneboronic acid-d3, and the

base.

The flask is sealed with a septum and purged with an inert gas for 10-15 minutes.

The solvent mixture (e.g., toluene/water 4:1) is degassed by bubbling the inert gas through it

for 15-20 minutes.

The degassed solvent is added to the flask containing the solid reagents via a syringe.

The palladium catalyst is then added to the reaction mixture under a positive pressure of the

inert gas.
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The reaction mixture is heated with vigorous stirring to a temperature of 80-100 °C. The

progress of the reaction is monitored by an appropriate technique (e.g., TLC or LC-MS).

Upon completion, the reaction mixture is cooled to room temperature.

The aqueous layer is separated, and the organic layer is washed with brine, dried over

anhydrous sodium sulfate, and filtered.

The solvent is removed under reduced pressure, and the crude product is purified by a

suitable method, such as column chromatography, to yield the desired biaryl product.

Mandatory Visualizations
Experimental Workflow: Quantitative Analysis using a
Deuterated Internal Standard
The primary application of 3-Methoxybenzeneboronic acid-d3 is as an internal standard in

quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). The following

diagram illustrates a typical workflow. Deuterated standards are ideal for this purpose as they

co-elute with the analyte but are distinguishable by their mass, allowing for accurate correction

of matrix effects and variations in instrument response.[7][8][9]

Sample Preparation LC-MS Analysis Data Processing

Biological Sample
(e.g., Plasma, Urine)

Spike with
3-Methoxybenzeneboronic
acid-d3 (Internal Standard)

Analyte Extraction
(e.g., SPE, LLE)

Liquid Chromatography
(Separation)

Inject Mass Spectrometry
(Detection)

Peak Integration
(Analyte & IS)

Acquire Data Calculate Peak Area Ratio
(Analyte / IS)

Quantification using
Calibration Curve

Click to download full resolution via product page

Caption: LC-MS quantitative analysis workflow using a deuterated internal standard.

This guide serves as a foundational resource for the application of 3-Methoxybenzeneboronic
acid-d3. For specific applications, further optimization of experimental conditions may be

required. Always refer to relevant safety data sheets (SDS) before handling this or any

chemical reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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